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These application notes provide a comprehensive overview of the use of AM-1488, a positive
allosteric modulator (PAM) of glycine receptors (GlyRs), for the study of pain in mouse models.
The following sections detail the mechanism of action, quantitative data on effective dosages,
and detailed experimental protocols for inducing and assessing pain.

Introduction

AM-1488 is a potent and orally active potentiator of glycine receptors, specifically targeting al
and a3 subunits.[1][2] In preclinical studies, it has demonstrated significant analgesic properties
in mouse models of neuropathic pain, suggesting its potential as a therapeutic agent for
chronic pain conditions.[1][2] Its mechanism of action involves enhancing the inhibitory
neurotransmission mediated by glycine in the spinal cord, thereby reducing pain signaling.[3]
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The following table summarizes the quantitative data for the administration of AM-1488 in a

mouse model of neuropathic pain.

Route of
o Mouse )
Compound Dosage Administrat Efficacy Reference
. Model
ion
94% reversal
Spared Nerve )
AM-1488 20 mg/kg Oral gavage ] of tactile [1]
Injury (SNI) ]
allodynia
. Comparable
Pregabalin Spared Nerve ]
30 mg/kg Oral gavage ] efficacy to [2]
(Reference) Injury (SNI)
AM-1488

Mechanism of Action

AM-1488 acts as a positive allosteric modulator of glycine receptors (GlyRs), which are ligand-
gated chloride ion channels. In chronic pain states, the inhibitory function of glycinergic
neurons in the dorsal horn of the spinal cord is often diminished. AM-1488 binds to a site on
the GlyR distinct from the glycine binding site, enhancing the receptor's response to glycine.
This potentiation of al and a3 subunit-containing GlyRs leads to an increased influx of chloride
ions into the neuron, hyperpolarizing the cell and thus reducing the transmission of nociceptive
signals.[2][4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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